Cas no 1439824-02-8 (2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo4,5-cpyridine)

• Product Name: 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo4,5-cpyridine
• CAS No: 1439824-02-8
• MF: C₁₂H₆BrClFN₃
• MW: 326.551543712616
• MDL: MFCD22690833
• CID: 2092574
• PubChem ID: 75464893
• Update Time: 2025-05-28

2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo[4,5-c]pyridine
• CS-0446489
• AKOS024464439
• 2-(3-bromo-2-chloro-6-fluoro-phenyl)-3H-imidazo[4,5-c]pyridine
• 1439824-02-8
• 2-(3-Bromo-2-chloro-6-fluorophenyl)-1H-imidazo[4,5-c]pyridine
• 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo4,5-cpyridine

• MDL： MFCD22690833
• Inchi： 1S/C12H6BrClFN3/c13-6-1-2-7(15)10(11(6)14)12-17-8-3-4-16-5-9(8)18-12/h1-5H,(H,17,18)
• InChI Key： QIAQHJKAPBHMMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)C1=NC2C=CN=CC=2N1)F

Computed Properties

• Exact Mass: 324.94177g/mol
• Monoisotopic Mass: 324.94177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo4,5-cpyridine

Comprehensive Overview of 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo[4,5-c]pyridine (CAS No. 1439824-02-8)

The compound 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo[4,5-c]pyridine (CAS No. 1439824-02-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a halogen-substituted phenyl ring fused to an imidazopyridine core, makes it a valuable intermediate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has focused on optimizing imidazo[4,5-c]pyridine derivatives due to their remarkable bioactivity profiles. The presence of multiple halogen atoms (bromo, chloro, and fluoro) in this compound enhances its binding affinity to biological targets while improving metabolic stability—a key consideration in modern medicinal chemistry. This aligns with current industry trends toward developing next-generation small molecule drugs with improved selectivity and reduced off-target effects.

The synthesis of CAS 1439824-02-8 typically involves palladium-catalyzed cross-coupling reactions, a methodology that dominates contemporary organic synthesis literature. Its structure-activity relationship (SAR) studies have revealed promising interactions with various enzyme systems, particularly in the context of signal transduction modulation. These properties make it a frequent subject in patent filings related to cancer immunotherapy and autoimmune disorder treatments—two of the most searched therapeutic areas in biomedical databases.

From a materials science perspective, the π-conjugated system of this compound shows potential for organic electronic applications. Its ability to form stable charge-transfer complexes has sparked interest in developing OLED materials and molecular sensors, addressing the global push for sustainable technologies. The compound's fluorescence properties are currently being explored for bioimaging probes, coinciding with the rising demand for non-invasive diagnostic tools in precision medicine.

Analytical characterization of 2-(3-Bromo-2-chloro-6-fluorophenyl)-3H-imidazo[4,5-c]pyridine typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's high purity (>98%), a critical parameter for research applications. The growing availability of high-throughput screening platforms has accelerated its evaluation in diverse biological assays, reflecting the pharmaceutical industry's shift toward data-driven drug discovery approaches.

Regulatory considerations for this compound fall under standard laboratory chemical guidelines, with proper handling protocols for halogenated compounds. Its stability under various pH conditions and thermal properties have been documented in several physicochemical studies, providing valuable data for formulation scientists. These characteristics contribute to its inclusion in numerous combinatorial chemistry libraries—a trending topic in academic and industrial research circles.

The commercial availability of CAS 1439824-02-8 through specialty chemical suppliers has facilitated its widespread use in structure-based drug design projects. Current market analyses indicate growing demand for such pharmaceutical intermediates, driven by increased R&D investment in personalized medicine. This compound's versatility continues to inspire innovative applications across multiple scientific disciplines, from chemical biology to materials engineering, making it a compelling subject for ongoing research and development.